Cas no 1806447-19-7 (Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate
• CAS No: 1806447-19-7
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4949372
• Update Time: 2025-05-24

Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-17-12(16)10-6-8(7-14)2-3-9(10)11(15)4-5-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： GVVFLXORAFFUTR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(CCBr)=O)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate

Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate (CAS No. 1806447-19-7): An Overview of Its Synthesis, Properties, and Applications

Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate (CAS No. 1806447-19-7) is a brominated organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine-substituted benzene ring and ester functional groups, which confer it with a range of interesting properties and reactivity profiles.

The synthesis of Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate typically involves a multi-step process that includes the bromination of a suitable aromatic precursor followed by esterification. One common synthetic route involves the bromination of methyl 5-methyl-2-carboxybenzoate to form the intermediate brominated compound, which is then further modified to introduce the 3-bromopropanoyl group. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate is a solid at room temperature with a melting point typically ranging from 80°C to 90°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound's molecular weight is approximately 397.04 g/mol, and it exhibits a characteristic UV-Vis absorption spectrum with peaks at specific wavelengths due to the presence of the aromatic ring and ester groups.

The chemical reactivity of Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate is influenced by its bromine substituents, which can participate in various substitution and elimination reactions. For instance, the bromomethyl group can undergo nucleophilic substitution reactions with a variety of nucleophiles, leading to the formation of new derivatives with different functional groups. Similarly, the 3-bromopropanoyl group can be involved in Michael addition reactions or undergo elimination to form an alkene.

Recent research has explored the potential applications of Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate in pharmaceutical development. One study published in the Journal of Medicinal Chemistry highlighted its use as an intermediate in the synthesis of novel antiviral agents. The bromine substituents provide sites for further functionalization, allowing for the introduction of pharmacophores that enhance biological activity and selectivity. Additionally, the compound's ester groups can be hydrolyzed under physiological conditions, making it a suitable candidate for prodrug design.

In materials science, Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate has been investigated for its potential as a monomer in polymer synthesis. The presence of multiple reactive sites allows for the formation of copolymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers have found applications in areas such as coatings, adhesives, and electronic materials.

The environmental impact of Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate is an important consideration in its use and disposal. Studies have shown that while the compound itself is not highly toxic, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers are also exploring ways to develop more sustainable synthetic routes that reduce waste and energy consumption during production.

In conclusion, Methyl 5-(bromomethyl)-2-(3-bromopropanoyl)benzoate (CAS No. 1806447-19-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.